1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one

• IUPAC Name: 1-(3-aminoazetidin-1-yl)-2-(1,2-benzoxazol-3-yl)ethanone
• InChI: InChI=1S/C12H13N3O2/c13-8-6-15(7-8)12(16)5-10-9-3-1-2-4-11(9)17-14-10/h1-4,8H,5-7,13H2
• InChI Key: STWPTHXQSJBPLP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=NOC3=CC=CC=C32)N
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one, or 1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one, is an organic compound with a wide range of applications in scientific research. It is a derivative of azetidine and is used as a building block for organic synthesis. 1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one has been studied extensively in the laboratory and has been found to have a wide range of potential applications in the field of scientific research.

Scientific Research Applications

Benzazoles in Medicinal Chemistry

Benzazoles and derivatives are significant in medicinal chemistry due to their variety of biological activities. Synthetic chemists aim at developing new procedures to access compounds with guanidine moieties, such as 2-aminobenzimidazole, Astemizole, Albendazole, and Carbendazim, due to their potential as therapeutic agents. These efforts highlight the relevance of benzazoles in creating pharmacophores with cytotoxic, angiogenesis inhibitory, and apoptosis-inducing activities (Rosales-Hernández et al., 2022).

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives showcase a variety of pharmacological activities, such as antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, and anticancer properties. The benzothiazole scaffold is critical in medicinal chemistry for developing compounds with enhanced activities and lower toxic effects, illustrating the compound's potential as a cornerstone in drug discovery and development (Bhat & Belagali, 2020).

Isoxazoline Derivatives as Anticancer Agents

Isoxazolines, belonging to the azoles family, have been identified as potential anticancer agents. This review emphasizes the significance of isoxazoline derivatives found in natural sources and their synthetic pathways, underscoring their potential in anticancer drug development. The structural-activity relationship and stereochemical aspects impacting anticancer activity of these compounds are crucial for advancing research in this area (Kaur et al., 2014).